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Introduction
Vasculogenic mimicry (VM) is a process by which highly aggressive tumor cells form de novo,

matrix-rich, vessel-like networks, contributing to tumor perfusion independently of endothelial

cell-driven angiogenesis.[1][2][3] This phenomenon is strongly associated with high tumor

grade, invasion, metastasis, and poor patient prognosis.[3][4][5] Foslinanib (CVM-1118) is an

orally bioavailable small molecule anti-cancer agent that has been shown to inhibit

vasculogenic mimicry.[6][7][8][9] The primary mechanism of action for Foslinanib involves the

targeting of TNF receptor-associated protein 1 (TRAP1), a mitochondrial chaperone protein.[4]

[10][11][12] Inhibition of TRAP1 by Foslinanib's active metabolite (CVM-1125) leads to

mitochondrial apoptosis, suppression of tumor growth, and disruption of VM networks.[4][5][10]

This document provides a detailed protocol for establishing an in vitro vasculogenic mimicry

assay using a Matrigel-based tube formation model to evaluate the inhibitory effects of

Foslinanib.

Signaling Pathways in Vasculogenic Mimicry
Several interconnected signaling pathways are crucial for the initiation and maintenance of VM.

These include hypoxia-induced pathways, vascular signaling, and embryonic/stem cell

pathways.[3][13][14] Foslinanib's targeting of TRAP1 has been shown to result in the
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destabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α), a key transcription factor in the

hypoxia pathway that is critical for VM.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Signaling pathways in tumor vasculogenic mimicry - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Signalling pathways in vasculogenic mimicry - PubMed [pubmed.ncbi.nlm.nih.gov]

3. aacrjournals.org [aacrjournals.org]

4. CVM-1118 (foslinanib), a 2-phenyl-4-quinolone derivative, promotes apoptosis and inhibits
vasculogenic mimicry via targeting TRAP1 - PMC [pmc.ncbi.nlm.nih.gov]

5. Pathology & Oncology Research | CVM-1118 (foslinanib), a 2-phenyl-4-quinolone
derivative, promotes apoptosis and inhibits vasculogenic mimicry via targeting TRAP1 [por-
journal.com]

6. Foslinanib | C16H13FNO6P | CID 49840582 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Foslinanib - TaiRx - AdisInsight [adisinsight.springer.com]

8. Facebook [cancer.gov]

9. CVM-1118 | TaiRx, Inc. | New Drug Development [trx.com.tw]

10. CVM-1118 (foslinanib), a 2-phenyl-4-quinolone derivative, promotes apoptosis and
inhibits vasculogenic mimicry via targeting TRAP1 - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. TaiRx's New Drug CVM-1118 Granted Orphan Drug Designation for Pancreatic
Neuroendocrine Tumors (PNETs), Securing Seven Years of Market Exclusivity in the U.S. |
TaiRx, Inc. | New Drug Development [trx.com.tw]

13. researchgate.net [researchgate.net]

14. Molecular pathways: vasculogenic mimicry in tumor cells: diagnostic and therapeutic
implications - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10283505/
https://www.benchchem.com/product/b607536?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/23157265/
https://pubmed.ncbi.nlm.nih.gov/20079807/
https://aacrjournals.org/clincancerres/article/18/10/2726/76852/Molecular-Pathways-Vasculogenic-Mimicry-in-Tumor
https://pmc.ncbi.nlm.nih.gov/articles/PMC10283505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10283505/
https://www.por-journal.com/journals/pathology-and-oncology-research/articles/10.3389/pore.2023.1611038/full
https://www.por-journal.com/journals/pathology-and-oncology-research/articles/10.3389/pore.2023.1611038/full
https://www.por-journal.com/journals/pathology-and-oncology-research/articles/10.3389/pore.2023.1611038/full
https://pubchem.ncbi.nlm.nih.gov/compound/Foslinanib
https://adisinsight.springer.com/drugs/800042994
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/foslinanib
https://www.trx.com.tw/en/portfolio-items/cvm-1118/
https://pubmed.ncbi.nlm.nih.gov/37351538/
https://pubmed.ncbi.nlm.nih.gov/37351538/
https://www.researchgate.net/publication/371393431_CVM-1118_foslinanib_a_2-phenyl-4-quinolone_derivative_promotes_apoptosis_and_inhibits_vasculogenic_mimicry_via_targeting_TRAP1
https://www.trx.com.tw/en/2025/02/07/announcement-for-zelnite-copy/
https://www.trx.com.tw/en/2025/02/07/announcement-for-zelnite-copy/
https://www.trx.com.tw/en/2025/02/07/announcement-for-zelnite-copy/
https://www.researchgate.net/figure/Main-signaling-pathways-involved-in-vasculogenic-mimicry-In-vascular-signaling-purple_fig2_315476650
https://pubmed.ncbi.nlm.nih.gov/22474319/
https://pubmed.ncbi.nlm.nih.gov/22474319/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Establishing a Vasculogenic Mimicry
Assay with Foslinanib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607536#establishing-a-vasculogenic-mimicry-assay-
with-foslinanib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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